Cas no 2770487-61-9 ((9H-fluoren-9-yl)methyl N-(3-methyl-1-phenylbut-3-en-1-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(3-methyl-1-phenylbut-3-en-1-yl)carbamate
• CAS No: 2770487-61-9
• MF: C₂₆H₂₅NO₂
• MW: 383.48220705986
• CID: 5842661
• PubChem ID: 165994277
• Update Time: 2025-06-11

(9H-fluoren-9-yl)methyl N-(3-methyl-1-phenylbut-3-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-(3-methyl-1-phenylbut-3-en-1-yl)carbamate
• EN300-37397526
• 2770487-61-9

• Inchi： 1S/C26H25NO2/c1-18(2)16-25(19-10-4-3-5-11-19)27-26(28)29-17-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h3-15,24-25H,1,16-17H2,2H3,(H,27,28)
• InChI Key： ATOGWXGRFXUNJS-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)CC(=C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 383.188529040g/mol
• Monoisotopic Mass: 383.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-(3-methyl-1-phenylbut-3-en-1-yl)carbamate

Research Brief on (9H-fluoren-9-yl)methyl N-(3-methyl-1-phenylbut-3-en-1-yl)carbamate (CAS: 2770487-61-9): Recent Advances and Applications

The compound (9H-fluoren-9-yl)methyl N-(3-methyl-1-phenylbut-3-en-1-yl)carbamate (CAS: 2770487-61-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyloxycarbonyl (Fmoc) protecting group and a unique phenylbutenyl side chain, has shown promising potential in drug discovery and peptide synthesis. Recent studies have explored its applications as a versatile building block in the development of novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of interest is the compound's role in peptide synthesis. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids. Researchers have investigated the stability and reactivity of (9H-fluoren-9-yl)methyl N-(3-methyl-1-phenylbut-3-en-1-yl)carbamate under various conditions, revealing its compatibility with standard SPPS protocols. Notably, its phenylbutenyl moiety offers additional functionalization opportunities, enabling the incorporation of diverse pharmacophores into peptide scaffolds.

In addition to its synthetic utility, recent studies have explored the biological activity of this compound. Preliminary in vitro assays have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin biosynthesis. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another notable application of (9H-fluoren-9-yl)methyl N-(3-methyl-1-phenylbut-3-en-1-yl)carbamate lies in its use as a linker in prodrug design. The compound's ability to undergo controlled cleavage under physiological conditions makes it an attractive candidate for constructing targeted drug delivery systems. Recent work has focused on conjugating this molecule with anticancer agents, such as doxorubicin, to enhance tumor-specific release and minimize off-target toxicity. Early-stage in vivo studies have shown promising results, with improved pharmacokinetic profiles and reduced systemic side effects.

Despite these advancements, challenges remain in optimizing the compound's physicochemical properties for broader pharmaceutical applications. Researchers are actively investigating strategies to improve its solubility and metabolic stability while retaining its functional versatility. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of next-generation derivatives with enhanced therapeutic potential.

In conclusion, (9H-fluoren-9-yl)methyl N-(3-methyl-1-phenylbut-3-en-1-yl)carbamate (CAS: 2770487-61-9) represents a multifaceted tool in modern chemical biology and drug discovery. Its dual role as a synthetic building block and a biologically active scaffold underscores its significance in the field. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in the development of novel therapeutics.